Cas no 2148036-63-7 (4-(4,4-dimethylpentyl)pyrrolidin-3-ol)

• Product Name: 4-(4,4-dimethylpentyl)pyrrolidin-3-ol
• CAS No: 2148036-63-7
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5895546
• PubChem ID: 164663790
• Update Time: 2025-10-19

4-(4,4-dimethylpentyl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(4,4-dimethylpentyl)pyrrolidin-3-ol
• 2148036-63-7
• EN300-1634036

• Inchi： 1S/C11H23NO/c1-11(2,3)6-4-5-9-7-12-8-10(9)13/h9-10,12-13H,4-8H2,1-3H3
• InChI Key： VKQPXFQZGMJRMH-UHFFFAOYSA-N
• SMILES： OC1CNCC1CCCC(C)(C)C

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 32.3Ų

Additional information on 4-(4,4-dimethylpentyl)pyrrolidin-3-ol

Professional Introduction to Compound with CAS No. 2148036-63-7 and Product Name: 4-(4,4-dimethylpentyl)pyrrolidin-3-ol

The compound identified by the CAS number 2148036-63-7 and the product name 4-(4,4-dimethylpentyl)pyrrolidin-3-ol represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered attention due to its potential applications in various biochemical pathways and therapeutic interventions.

The molecular structure of 4-(4,4-dimethylpentyl)pyrrolidin-3-ol consists of a pyrrolidine ring substituted with a 4,4-dimethylpentyl side chain. This configuration imparts distinct physicochemical properties that make it a valuable candidate for further exploration in medicinal chemistry. The presence of the dimethyl substitution on the pentyl group enhances the lipophilicity of the molecule, which is a critical factor in drug absorption and distribution within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of 4-(4,4-dimethylpentyl)pyrrolidin-3-ol with greater accuracy. Studies utilizing molecular docking simulations have suggested that this compound may interact with several biological targets, including enzymes and receptors involved in metabolic and inflammatory processes. These interactions are particularly relevant in the context of developing novel therapeutics for conditions such as metabolic syndrome and chronic inflammation.

In vitro studies have begun to elucidate the potential mechanisms of action for 4-(4,4-dimethylpentyl)pyrrolidin-3-ol. Initial findings indicate that the compound may modulate key signaling pathways by inhibiting specific enzymes or enhancing receptor binding affinity. For instance, preliminary data suggests that it could interfere with the activity of cytochrome P450 enzymes, which are crucial in drug metabolism. Such insights are invaluable for designing molecules with improved pharmacological profiles.

The synthesis of 4-(4,4-dimethylpentyl)pyrrolidin-3-ol presents an intriguing challenge due to its complex structural features. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been employed to construct the pyrrolidine core with high regioselectivity. These techniques not only enhance yield but also allow for modifications that can fine-tune biological activity.

As research progresses, the exploration of 4-(4,4-dimethylpentyl)pyrrolidin-3-ol extends beyond basic mechanistic studies into clinical applications. Preclinical trials are being designed to evaluate its efficacy and safety in animal models. These trials aim to provide a foundation for future human studies, particularly in areas where modulating metabolic pathways could offer therapeutic benefits.

The growing interest in 4-(4,4-dimethylpentyl)pyrrolidin-3-ol is also reflected in the increasing number of patents filed for derivatives and analogs of this compound. Pharmaceutical companies and academic institutions are investing significant resources into optimizing its structure for better pharmacological properties. This trend underscores the compound's potential as a lead molecule for drug development.

From a regulatory perspective, ensuring compliance with safety standards is paramount as research on 4-(4,4-dimethylpentyl)pyrrolidin-3-ol advances. Rigorous toxicological assessments are being conducted to evaluate potential side effects and long-term exposure risks. These studies are essential for guiding safe usage in both research and clinical settings.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the pace at which compounds like 4-(4,4-dimethylpentyl)pyrrolidin-3-ol are being evaluated. Predictive models can now rapidly screen large datasets to identify promising candidates based on structural features alone. This high-throughput approach has already led to several innovative derivatives with enhanced activity profiles.

Future directions for research on CAS No. 2148036-63-7 include exploring its role in neurodegenerative diseases. Preliminary evidence suggests that its structural motif may intersect with pathways relevant to conditions such as Alzheimer's disease and Parkinson's disease. Further investigation could uncover novel therapeutic strategies targeting these debilitating disorders.

The versatility of 4-(4,4-dimethylpentyl)pyrrolidin-3-ol extends beyond traditional pharmaceutical applications. Its unique chemical properties make it a suitable candidate for use in agrochemicals and specialty chemicals, where modulating biological activity is key to developing more effective formulations.

In conclusion, the compound identified by CAS No. 2148036-63-7 and named 4-(4,4-dimethylpentyl)pyrrolidin-3-ol represents a compelling subject of study in modern chemical biology. Its structural features, coupled with promising preclinical data, position it as a valuable asset in ongoing efforts to develop innovative therapeutics. As research continues to uncover new applications and mechanisms of action, this compound is poised to make significant contributions to both academic research and industrial development.